Cas no 239088-81-4 ((E)-Ethyl 3-(4-(tert-butoxycarbonylamino)phenyl)acrylate)

• Product Name: (E)-Ethyl 3-(4-(tert-butoxycarbonylamino)phenyl)acrylate
• CAS No: 239088-81-4
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• MDL: MFCD11616706
• CID: 1095700
• PubChem ID: 10017162
• Update Time: 2025-06-08

(E)-Ethyl 3-(4-(tert-butoxycarbonylamino)phenyl)acrylate Chemical and Physical Properties

Names and Identifiers

• (E)-ethyl3-(4-(tert-butoxycarbonylamino)phenyl)acrylate
• Ethyl (E)-3-[4-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]prop-2-enoate
• (E)-Ethyl3-(4-((tert-butoxycarbonyl)amino)phenyl)acrylate
• AMY4600
• DTXSID401147603
• BS-27948
• (E)-ETHYL 3-(4-(TERT-BUTOXYCARBONYLAMINO)PHENYL)ACRYLATE
• Ethyl (2E)-3-[4-[[(1,1-dimethylethoxy)carbonyl]amino]phenyl]-2-propenoate
• (E)-Ethyl 3-(4-((tert-butoxycarbonyl)amino)phenyl)acrylate
• MFCD11616706
• SCHEMBL7748042
• AKOS014475976
• Ethyl (E)-3-{4-[(tert-Butoxycarbonyl)amino]phenyl}-2-propenoate
• BBSWQBQZKDJGRV-DHZHZOJOSA-N
• 239088-81-4
• (E)-Ethyl 3-(4-(tert-butoxycarbonylamino)phenyl)acrylate

• MDL： MFCD11616706
• Inchi： 1S/C16H21NO4/c1-5-20-14(18)11-8-12-6-9-13(10-7-12)17-15(19)21-16(2,3)4/h6-11H,5H2,1-4H3,(H,17,19)/b11-8+
• InChI Key： BBSWQBQZKDJGRV-DHZHZOJOSA-N
• SMILES： O(C(NC1C=CC(/C=C/C(=O)OCC)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 291.147
• Monoisotopic Mass: 291.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6A^2
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on (E)-Ethyl 3-(4-(tert-butoxycarbonylamino)phenyl)acrylate

Recent Advances in the Study of (E)-Ethyl 3-(4-(tert-butoxycarbonylamino)phenyl)acrylate (CAS: 239088-81-4)

The compound (E)-Ethyl 3-(4-(tert-butoxycarbonylamino)phenyl)acrylate (CAS: 239088-81-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of (E)-Ethyl 3-(4-(tert-butoxycarbonylamino)phenyl)acrylate as a key intermediate in the synthesis of various bioactive molecules. Its unique chemical structure, featuring a tert-butoxycarbonyl (Boc) protected amino group and an ethyl acrylate moiety, makes it a valuable building block for the development of novel pharmaceuticals. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

One of the most notable advancements involves the application of (E)-Ethyl 3-(4-(tert-butoxycarbonylamino)phenyl)acrylate in the design of small-molecule inhibitors for protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a range of kinase targets, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of next-generation kinase inhibitors.

In addition to its role in kinase inhibition, (E)-Ethyl 3-(4-(tert-butoxycarbonylamino)phenyl)acrylate has also been investigated for its anti-inflammatory properties. A recent preclinical study revealed that this compound could modulate the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines. This discovery opens new avenues for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of (E)-Ethyl 3-(4-(tert-butoxycarbonylamino)phenyl)acrylate has also been a focal point of recent research. A novel, high-yield synthesis route was reported in Organic Letters, which employs a palladium-catalyzed coupling reaction to achieve the desired product with excellent enantioselectivity. This methodological advancement not only enhances the scalability of the compound but also reduces production costs, making it more accessible for large-scale pharmaceutical applications.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of (E)-Ethyl 3-(4-(tert-butoxycarbonylamino)phenyl)acrylate derivatives. Current research efforts are directed toward improving their bioavailability and metabolic stability, which are critical for their transition from bench to bedside. Collaborative studies between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, (E)-Ethyl 3-(4-(tert-butoxycarbonylamino)phenyl)acrylate (CAS: 239088-81-4) represents a promising scaffold in medicinal chemistry, with demonstrated potential in kinase inhibition and anti-inflammatory therapy. Continued research into its derivatives and mechanisms of action will likely yield new therapeutic candidates for a variety of diseases. This compound exemplifies the intersection of chemical synthesis and biological application, underscoring its importance in contemporary drug discovery.